Cas no 33449-56-8 (3-Methyl-6,7-dihydrobenzo[b]thiophen-4(5H)-one)

3-Methyl-6,7-dihydrobenzo[b]thiophen-4(5H)-one is a heterocyclic compound featuring a fused benzo[b]thiophene core with a ketone functionality at the 4-position and a methyl substituent at the 3-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. The dihydrobenzo[b]thiophene scaffold offers stability and reactivity, enabling further functionalization for target molecule synthesis. Its well-defined molecular framework ensures consistent performance in organic transformations, such as cyclizations or cross-coupling reactions. The compound is typically supplied with high purity, making it suitable for research and industrial-scale processes requiring precise control over reaction pathways.
3-Methyl-6,7-dihydrobenzo[b]thiophen-4(5H)-one structure
33449-56-8 structure
Product Name:3-Methyl-6,7-dihydrobenzo[b]thiophen-4(5H)-one
CAS No:33449-56-8
MF:C9H10OS
MW:166.240101337433
CID:1023920
PubChem ID:12641057
Update Time:2025-05-22

3-Methyl-6,7-dihydrobenzo[b]thiophen-4(5H)-one Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-6,7-dihydrobenzo[b]thiophen-4(5H)-one
    • 3-methyl-4-oxo-4,5,6,7-tetrahydrobenzothiophene
    • 3-methyl-6,7-dihydro-5H-1-benzothiophen-4-one
    • 3-Methyl-6,7-dihydro-5H-benzo[b]thiophen-4-one
    • 3-methyl-6,7-dihydrobenzo< b> thiophen-4(5H)one
    • AK102033
    • ANW-62437
    • Benzo[b]thiophen-4(5H)-one, 6,7-dihydro-3-methyl-
    • CTK1B8454
    • KB-236622
    • SureCN2040799
    • BECAJEAHWWQBBH-UHFFFAOYSA-N
    • DB-357180
    • DTXSID30505356
    • 33449-56-8
    • 3-Methyl-6,7-dihydro-1-benzothiophen-4(5H)-one
    • SCHEMBL2040799
    • Inchi: 1S/C9H10OS/c1-6-5-11-8-4-2-3-7(10)9(6)8/h5H,2-4H2,1H3
    • InChI Key: BECAJEAHWWQBBH-UHFFFAOYSA-N
    • SMILES: S1C=C(C)C2C(CCCC1=2)=O

Computed Properties

  • Exact Mass: 166.0453
  • Monoisotopic Mass: 166.04523611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 45.3Ų

Experimental Properties

  • PSA: 17.07

3-Methyl-6,7-dihydrobenzo[b]thiophen-4(5H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A169005660-1g
3-Methyl-6,7-dihydrobenzo[b]thiophen-4(5H)-one
33449-56-8 95%
1g
$640.56 2023-09-02
Chemenu
CM154586-1g
3-methyl-6,7-dihydrobenzo[b]thiophen-4(5H)-one
33449-56-8 95%
1g
$729 2021-08-05
Chemenu
CM154586-1g
3-methyl-6,7-dihydrobenzo[b]thiophen-4(5H)-one
33449-56-8 95%
1g
$616 2023-01-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1733587-1g
3-Methyl-6,7-dihydrobenzo[b]thiophen-4(5h)-one
33449-56-8 98%
1g
¥5660.00 2024-05-18
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd